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Compound of Interest

Compound Name: N,N'-Disuccinimidyl carbonate

Cat. No.: B114567 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the essential procedures for the safe handling and

effective storage of solid N,N'-Disuccinimidyl carbonate (DSC). Adherence to these protocols

is critical for ensuring reagent stability, experimental reproducibility, and personnel safety.

Chemical and Physical Properties
N,N'-Disuccinimidyl carbonate is a white crystalline solid widely used as a coupling reagent

and an efficient activating agent for carboxylic acids and amines in bioconjugation and peptide

synthesis.[1][2] Its high reactivity is intrinsically linked to its sensitivity, particularly to moisture.

[1]

Property Value Source(s)

CAS Number 74124-79-1 [3][4]

Molecular Formula C₉H₈N₂O₇ [5]

Molar Mass 256.17 g/mol [1][5]

Appearance White powder or crystals [2]

Melting Point ~190°C (with decomposition) [2][5]

Solubility
Soluble in DMF, acetonitrile,

hot pyridine; Insoluble in water.
[1][5]
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Hazard Identification and Safety Precautions
DSC is classified as a hazardous chemical.[4] Understanding its risks is fundamental to safe

handling. All operations should be performed within a certified chemical fume hood.

2.1 GHS Hazard Classification

Hazard Class Category Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[4][6][7]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
[4][6][7]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[4][7]

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed
[6][7]

2.2 Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate exposure risks.
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Equipment Specification Source(s)

Eye Protection

Chemical safety goggles with

side-shields (conforming to

EN166 or OSHA 29 CFR

1910.133).

[3][4][8]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile), tested according

to EN 374. Gloves must be

inspected before use and

disposed of properly after.

[3][7]

Body Protection

Laboratory coat. For larger

quantities or significant spill

risk, consider impervious

clothing.

[8][9]

Respiratory Protection

For operations generating

significant dust, use a

particulate filter respirator (e.g.,

P2 or N95) tested under

NIOSH (US) or CEN (EU)

standards.

[3][7]

Storage Protocols for Maximum Stability
The primary threat to the stability of solid DSC is moisture.[1] DSC readily hydrolyzes in the

presence of water, leading to the release of N-hydroxysuccinimide (NHS) and carbon dioxide,

which significantly reduces its coupling efficiency.[1] Proper storage is therefore non-negotiable

for preserving its chemical integrity.

3.1 Recommended Storage Conditions
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Parameter
Recommended
Condition

Rationale Source(s)

Temperature
2°C to 8°C

(Refrigerated)

Slows decomposition

pathways and

maintains stability.

[2][3][7]

Atmosphere
Inert Gas (e.g.,

Nitrogen, Argon)

Prevents exposure to

atmospheric moisture.

This is the most

critical parameter.

[4][9]

Container

Tightly sealed, original

manufacturer's

container (e.g.,

Sure/Seal™ bottles)

or glass vial with a

PTFE-lined cap,

further sealed with

paraffin film.

Provides a physical

barrier against

moisture and air

ingress.

[4][9]

3.2 Chemical Incompatibilities

To prevent degradation and hazardous reactions, DSC must be stored away from the following:

Water/Moisture: Causes rapid hydrolysis.[1]

Strong Oxidizing Agents: Risk of vigorous reaction.[4]

Strong Acids: Can catalyze decomposition.[4]

Alcohols and Amines: DSC is designed to react with these nucleophiles; avoid storing in

proximity to prevent inadvertent reactions.
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DSC Container Received

Is original seal intact?

Place in 2-8°C storage.
Log inventory.

  Yes

Inspect for contamination.
If viable, transfer to a dry, inerted vial.

No  

Store repackaged vial at 2-8°C.
Note status in log.

Click to download full resolution via product page

Caption: Decision workflow for storing a new DSC container.

Experimental Protocols for Handling Solid DSC
These protocols are designed for handling moisture-sensitive solids and should be executed

with precision.

4.1 Protocol: Workspace and Glassware Preparation

Workspace: Designate a clean, dry area within a chemical fume hood for all handling

procedures. Ensure emergency equipment (spill kit, fire extinguisher) is accessible.[4]

Glassware Drying: All glassware (spatulas, weigh boats, flasks) must be free of adsorbed

moisture.[10] Place glassware in a laboratory oven at >125°C for a minimum of 4 hours (or

overnight).[11]
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Inert Atmosphere Assembly: Assemble hot glassware and immediately flush with a stream of

dry nitrogen or argon while it cools to room temperature.[10][11] This prevents re-adsorption

of atmospheric moisture.

4.2 Protocol: Weighing and Dispensing Solid DSC

This procedure should be performed rapidly and efficiently to minimize atmospheric exposure.

A glovebox provides the ideal environment.[12]

Equilibration: Remove the sealed DSC container from the 2-8°C storage. Allow it to warm to

ambient temperature before opening (minimum 30-60 minutes). This crucial step prevents

condensation of moist air onto the cold solid.

Inert Gas Purge: Prepare the receiving flask by fitting it with a septum and purging with dry

nitrogen or argon.[13]

Dispensing:

In a Glovebox: Transfer the DSC container into the glovebox antechamber, purge, and

bring it into the main chamber. Weigh the desired amount of DSC into an appropriate

container and quickly seal the receiving vessel and the stock container.

On the Bench (In Fume Hood): Briefly remove the container cap. Under a positive flow of

inert gas directed into the container opening, quickly remove the desired amount of solid

using a dry spatula. Transfer it to the reaction vessel. Immediately and tightly reseal the

stock container, wrap the cap with paraffin film, and return it to refrigerated storage.

Final Sealing: Purge the headspace of the stock container with inert gas before final sealing

if it has been opened for more than a few seconds.

4.3 Protocol: Accidental Spill Cleanup

Evacuate and Ventilate: Ensure the area is well-ventilated.[3]

Don PPE: Wear all required PPE as described in section 2.2.

Containment: Prevent the formation of dust clouds.[3] Do not add water.
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Cleanup: Carefully sweep up the solid material using non-sparking tools.[4][9] Place the

spilled solid and all contaminated cleanup materials into a clearly labeled, sealable container

for hazardous waste.[3]

Decontamination: Wipe the spill area with a cloth dampened with an inert solvent (e.g.,

anhydrous acetonitrile), followed by soap and water. All cleaning materials must be disposed

of as hazardous waste.

4.4 Protocol: Waste Disposal

Containerization: Collect waste DSC and any materials contaminated with it (e.g., weigh

boats, gloves, cleaning materials) in a dedicated, sealed hazardous waste container.[7][8]

Labeling: Clearly label the container as "Hazardous Waste: N,N'-Disuccinimidyl
carbonate".

Disposal: Dispose of the waste through a licensed disposal company, following all local,

regional, and national regulations.[4][7] Do not empty into drains.[4]
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Start: Prepare Reaction

Oven-dry all glassware
(>125°C, 4+ hrs)

Equilibrate sealed DSC
container to room temp

Weigh DSC under inert gas
(Glovebox or N₂ stream)

Purge headspace & tightly
reseal stock container

Add solid DSC to
inerted reaction vessel

Return stock container
to 2-8°C storage

Proceed with Reaction
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Caption: Experimental workflow for handling solid DSC.

By implementing these rigorous handling and storage protocols, researchers can ensure the

long-term stability and reactivity of N,N'-Disuccinimidyl carbonate, leading to more reliable

and successful experimental outcomes while maintaining a high standard of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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